Cas no 62310-20-7 (Benzoic acid, 5-[(diethylamino)sulfonyl]-2-[(4-methylphenyl)amino]-)

• Product name: Benzoic acid, 5-[(diethylamino)sulfonyl]-2-[(4-methylphenyl)amino]-
• CAS No: 62310-20-7
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.44328
• CID: 449809
• PubChem ID: 12308438

Benzoic acid, 5-[(diethylamino)sulfonyl]-2-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[(diethylamino)sulfonyl]-2-[(4-methylphenyl)amino]-
• 5-(diethylsulfamoyl)-2-(4-methylanilino)benzoic acid
• 62310-20-7
• DTXSID60487156

• Inchi： InChI=1S/C18H22N2O4S/c1-4-20(5-2)25(23,24)15-10-11-17(16(12-15)18(21)22)19-14-8-6-13(3)7-9-14/h6-12,19H,4-5H2,1-3H3,(H,21,22)
• InChI Key： LJWSNZJPKLWPKC-UHFFFAOYSA-N
• SMILES： CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)NC2=CC=C(C=C2)C)C(=O)O

Computed Properties

• Exact Mass: 362.13016
• Monoisotopic Mass: 362.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 86.71